Cas no 339105-52-1 (2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide)

• Product Name: 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide
• CAS No: 339105-52-1
• MF: C₁₄H₁₁Cl₂NO₃S
• MW: 344.213040590286
• CID: 5214432
• Update Time: 2026-03-06

2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(4-[(2-CHLOROPHENYL)SULFONYL]PHENYL)ACETAMIDE
• 2-chloro-N-[4-(2-chlorobenzenesulfonyl)phenyl]acetamide
• 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide
• 2-chloro-N-{4-[(2-chlorophenyl)sulfonyl]phenyl}acetamide

• Inchi： 1S/C14H11Cl2NO3S/c15-9-14(18)17-10-5-7-11(8-6-10)21(19,20)13-4-2-1-3-12(13)16/h1-8H,9H2,(H,17,18)
• InChI Key： JLEGKAMJLMXKNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(C1C=CC(=CC=1)NC(CCl)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 3.1
• Topological Polar Surface Area: 71.6

Additional information on 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide

2-Chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide (CAS 339105-52-1): A Comprehensive Technical Overview

In the realm of specialty chemicals, 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide (CAS 339105-52-1) has emerged as a compound of significant interest across multiple industries. This sulfonamide derivative, characterized by its unique chloroacetamide functional group, demonstrates remarkable versatility in both research and industrial applications. The compound's systematic name reflects its molecular architecture: a 2-chlorophenylsulfonyl moiety connected to a phenylacetamide backbone through a para-substitution pattern.

The growing demand for sulfonyl-based compounds in pharmaceutical intermediates and material science has brought CAS 339105-52-1 into focus. Recent studies highlight its potential as a building block for advanced materials, particularly in the development of high-performance polymers and specialty coatings. The presence of both sulfonyl and chloroacetamide groups in its structure enables diverse chemical transformations, making it valuable for structure-activity relationship studies in medicinal chemistry.

From a molecular perspective, 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide exhibits interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its molecular weight of 358.22 g/mol and precise structural features contribute to its utility in molecular design applications. Researchers particularly value the electron-withdrawing nature of both the sulfonyl and chloro substituents, which influence the compound's reactivity in various synthetic pathways.

The synthesis of CAS 339105-52-1 typically involves multi-step organic reactions starting from commercially available precursors. A common route begins with the sulfonylation of appropriate benzene derivatives, followed by amidation with chloroacetyl chloride. Process chemists have developed optimized protocols to achieve high yields while maintaining excellent purity standards, crucial for applications requiring high-grade chemical intermediates. Recent advances in green chemistry have also explored more sustainable synthetic approaches to this compound.

In pharmaceutical research, 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide serves as a valuable scaffold for drug discovery. Its structural features mimic certain biologically active motifs found in enzyme inhibitors and receptor modulators. Several published studies have investigated derivatives of this compound for potential therapeutic applications, though specific medical uses would require extensive clinical validation. The compound's structure-property relationships continue to be an active area of investigation in medicinal chemistry laboratories worldwide.

Material scientists have identified CAS 339105-52-1 as a promising monomer for advanced polymer systems. When incorporated into polymer backbones, the compound can impart desirable characteristics such as enhanced thermal stability and improved mechanical properties. These attributes make it particularly interesting for developing high-performance engineering plastics used in demanding industrial applications. Recent patent literature reveals growing interest in utilizing this compound for specialty adhesive formulations and coating technologies.

The analytical characterization of 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, with typical commercial samples exhibiting ≥98% purity by HPLC analysis. Quality control protocols for this compound emphasize rigorous testing for residual solvents and related substances, ensuring consistency across batches.

From a commercial perspective, CAS 339105-52-1 has seen steady demand growth in recent years. The compound is typically supplied by specialty chemical manufacturers in quantities ranging from gram-scale for research purposes to kilogram quantities for industrial applications. Current market trends indicate increasing interest from Asia-Pacific regions, particularly from research institutions and material science companies. Pricing remains competitive, reflecting the compound's position as a specialty intermediate rather than a commodity chemical.

Handling and storage recommendations for 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide follow standard laboratory practices for organic compounds. The material should be stored in tightly sealed containers under ambient conditions, protected from moisture and direct sunlight. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the compound, in line with general laboratory safety protocols.

Recent scientific literature highlights several innovative applications of CAS 339105-52-1 derivatives. Researchers have explored its use in developing advanced photoactive materials and as a precursor for functionalized surfaces in sensor technologies. The compound's ability to participate in various cross-coupling reactions makes it particularly valuable for creating diverse molecular architectures. These developments align with current trends in materials innovation and sustainable chemistry.

Quality assurance for 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide involves comprehensive analytical testing. Reputable suppliers provide detailed certificates of analysis including information on purity, melting point range (typically 160-165°C), and residual solvent content. Batch-to-batch consistency is particularly important for research applications where reproducible results are essential. Advanced purification techniques such as recrystallization and column chromatography can further enhance the compound's purity for specialized applications.

The future outlook for CAS 339105-52-1 appears promising, with potential expansions into new application areas. Ongoing research into smart materials and functional polymers may uncover additional uses for this versatile compound. As synthetic methodologies continue to advance, particularly in catalyzed reactions and flow chemistry, the accessibility and utility of 2-chloro-N-[4-(2-chlorophenyl)sulfonylphenyl]acetamide are likely to increase further. The compound stands as an excellent example of how specialty intermediates can enable innovation across multiple scientific disciplines.